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Compound of Interest

Compound Name: Undecane-1,4-diol

Cat. No.: B15342853 Get Quote

An In-depth Technical Guide to Undecane-1,4-
diol
This technical guide provides a comprehensive overview of Undecane-1,4-diol, including its

chemical identifiers, physical properties, and a representative synthetic protocol. This

document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Chemical Identity and Properties
Undecane-1,4-diol is a long-chain diol with the chemical formula C₁₁H₂₄O₂. It is characterized

by an eleven-carbon backbone with hydroxyl groups located at the first and fourth positions.

This structure imparts both hydrophilic and lipophilic characteristics to the molecule, making it a

subject of interest for various chemical applications, including polymer synthesis and as a

building block for more complex organic molecules.

Below is a summary of the key chemical identifiers and properties for Undecane-1,4-diol.
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Identifier Value Reference

CAS Number 4272-02-0

IUPAC Name undecane-1,4-diol

Molecular Formula C₁₁H₂₄O₂

Molecular Weight 188.31 g/mol

PubChem CID 77954

EINECS 224-263-8

InChI

InChI=1S/C11H24O2/c1-2-3-4-

5-6-8-11(13)9-7-10-12/h11-

13H,2-10H2,1H3

SMILES CCCCCCCC(O)CCCO

Boiling Point 293 °C at 760 mmHg

Melting Point 52 °C (estimate)

Density 0.916 g/cm³

Experimental Protocols: Synthesis of 1,4-Diols
While specific, detailed experimental protocols for the synthesis of Undecane-1,4-diol are not

readily available in the public domain, a general and robust method for the synthesis of 1,4-

diols is through the reaction of a suitable lactone with a Grignard reagent. This classic

organometallic reaction provides a reliable route to diols with a high degree of control over the

final structure.

General Protocol for the Synthesis of a 1,4-Diol from a Lactone via Grignard Reaction:

Preparation of the Grignard Reagent:

An alkyl or aryl halide is reacted with magnesium metal in an anhydrous ether solvent

(e.g., diethyl ether or tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon)

to form the Grignard reagent.
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Reaction with the Lactone:

The appropriate lactone (in this case, γ-undecalactone could be a precursor) is dissolved

in an anhydrous ether solvent and cooled in an ice bath.

The prepared Grignard reagent is added dropwise to the cooled lactone solution with

continuous stirring. The reaction is typically exothermic. Two equivalents of the Grignard

reagent are required for the complete conversion of the lactone to the diol.[1][2][3][4]

Quenching the Reaction:

After the addition is complete, the reaction mixture is stirred for a specified period at room

temperature to ensure the reaction goes to completion.

The reaction is then quenched by the slow addition of an acidic aqueous solution (e.g.,

dilute hydrochloric acid or ammonium chloride solution) to protonate the alkoxide

intermediates and dissolve the magnesium salts.

Extraction and Purification:

The aqueous and organic layers are separated. The aqueous layer is typically extracted

several times with an organic solvent (e.g., diethyl ether) to recover all of the product.

The combined organic extracts are washed with brine, dried over an anhydrous drying

agent (e.g., sodium sulfate or magnesium sulfate), and the solvent is removed under

reduced pressure.

The crude diol product is then purified using standard laboratory techniques such as

distillation or column chromatography to yield the pure 1,4-diol.

Logical Workflow for the Synthesis of a 1,4-Diol
The following diagram illustrates the logical workflow for the synthesis of a 1,4-diol using the

Grignard reaction with a lactone, as described in the protocol above.
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Caption: Logical workflow for the synthesis of a 1,4-diol via Grignard reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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